Cas no 2228367-31-3 (tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2228367-31-3
• MF: C₁₁H₁₆F₂N₂O₃S
• MW: 294.318148612976
• CID: 5902351
• PubChem ID: 165620160
• Update Time: 2025-10-29

tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• tert-butyl N-[5-(2,2-difluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]carbamate
• EN300-1887159
• 2228367-31-3

• Inchi： 1S/C11H16F2N2O3S/c1-5-7(6(16)8(12)13)19-9(14-5)15-10(17)18-11(2,3)4/h6,8,16H,1-4H3,(H,14,15,17)
• InChI Key： BPVJWAMWGLTPGE-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(C(F)F)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 294.08496987g/mol
• Monoisotopic Mass: 294.08496987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.7Ų

Additional information on tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228367-31-3)

The compound tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228367-31-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring and difluoro-hydroxyethyl moiety, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated thiazole derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of difluoro groups in tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate contributes to its lipophilicity, which is a critical factor in drug design. This compound is often explored in the context of kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic development.

From a synthetic chemistry perspective, the tert-butyl carbamate group in this molecule serves as a protective moiety, enabling selective functionalization of the thiazole core. This property is highly valued in multi-step organic syntheses, where chemists aim to achieve high yields and minimal side reactions. The compound’s CAS No. 2228367-31-3 is frequently referenced in patent literature, highlighting its industrial relevance.

Environmental and regulatory considerations also play a role in the study of tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate. As sustainability becomes a priority, researchers are investigating greener synthetic routes for such intermediates. Questions like "How to synthesize fluorinated thiazoles efficiently?" or "What are the applications of tert-butyl carbamate derivatives?" are commonly searched, reflecting the compound’s interdisciplinary appeal.

In summary, tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228367-31-3) represents a versatile building block in modern chemistry. Its combination of fluorine and heterocyclic elements positions it at the forefront of innovations in medicinal and material sciences. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.